(E)-N-Benzyl-1-cyclopentylmethanimine: Structural Dynamics, Synthesis, and Applications in Advanced Medicinal Chemistry
(E)-N-Benzyl-1-cyclopentylmethanimine: Structural Dynamics, Synthesis, and Applications in Advanced Medicinal Chemistry
As a Senior Application Scientist, I frequently evaluate molecular building blocks not just for their isolated properties, but for their utility as critical nodes in complex synthetic architectures. (E)-N-Benzyl-1-cyclopentylmethanimine (CAS: 918970-29-3) is a prime example of such a molecule. Formed via the condensation of cyclopentanecarbaldehyde and benzylamine, this aldimine serves as a highly versatile electrophilic synthon. It is widely deployed in medicinal chemistry to construct sterically hindered secondary amines, modified amino acids, and complex heterocyclic pharmacophores .
This whitepaper provides an in-depth technical analysis of its physicochemical properties, a self-validating synthetic protocol, and its downstream applications in modern drug development.
Physicochemical Profiling & Structural Dynamics
Before deploying an imine in a synthetic route, it is crucial to understand its physical parameters and stereochemical behavior.
Quantitative Data Summary
| Property | Value / Description |
| IUPAC Name | (E)-N-benzyl-1-cyclopentylmethanimine |
| CAS Registry Number | 918970-29-3 |
| Molecular Formula | C₁₃H₁₇N |
| Molecular Weight | 187.28 g/mol |
| Appearance | Yellow to pale-yellow oil / liquid |
| Solubility | Soluble in DCM, THF, Ethyl Acetate, and Methanol. Insoluble in water. |
Stereochemical Causality
Imine double bonds (C=N) can theoretically exist in either the (E) or (Z) configuration. However, in the case of N-benzyl-1-cyclopentylmethanimine, the bulky cyclopentyl ring and the aromatic benzyl group exhibit severe 1,3-allylic steric strain if forced into the (Z)-isomer. Consequently, the (E)-configuration is thermodynamically favored . This predictable spatial orientation is critical, as it dictates the trajectory of incoming nucleophiles during downstream asymmetric additions or reductions.
Synthetic Methodology: A Self-Validating Protocol
The synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine relies on a classic dehydrative condensation. However, achieving quantitative yields requires strict control over the reaction equilibrium.
Protocol: Anhydrous Condensation in Dichloromethane
Reagents:
-
Cyclopentanecarbaldehyde (1.0 equiv, electrophile)
-
Benzylamine (1.0 equiv, nucleophile)
-
Anhydrous Magnesium Sulfate (MgSO₄) (excess, desiccant)
-
Dichloromethane (DCM) (solvent)
Step-by-Step Workflow:
-
Reagent Preparation: Purify the cyclopentanecarbaldehyde immediately prior to use (e.g., via basic alumina plug) to remove cyclopentanecarboxylic acid. Causality: Trace acids can protonate the benzylamine, rendering it non-nucleophilic and stalling the reaction.
-
Solvent & Desiccant Loading: Suspend anhydrous MgSO₄ in DCM at 20°C. Causality: DCM is an optimal aprotic solvent that fully dissolves both the hydrophobic cyclopentyl moiety and the aromatic benzyl group without participating in hydrogen bonding, which would otherwise shield the electrophilic carbonyl carbon.
-
Nucleophilic Addition: Add benzylamine, followed by the dropwise addition of cyclopentanecarbaldehyde. Stir the mixture at 20°C for 21 hours . Causality: Maintaining the reaction at ambient temperature (20°C) rather than refluxing prevents competing side reactions, such as the self-aldol condensation of the aldehyde.
-
In-Process Control (Self-Validation): The reaction's progress is physically self-indicating. As anhydrous MgSO₄ absorbs the water byproduct, it clumps together. Once the reaction is complete and water generation ceases, freshly added MgSO₄ will remain free-flowing. This provides an immediate, reliable visual confirmation of reaction completion before committing to GC-MS analysis.
-
Workup: Filter the mixture via gravity to remove the hydrated MgSO₄. Concentrate the filtrate under reduced pressure to strip the volatile DCM, yielding the pure imine in near-quantitative yield (~100%) [[1]]([Link]).
Caption: Workflow for the quantitative synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine.
Downstream Applications: From Synthons to APIs
The true value of (E)-N-Benzyl-1-cyclopentylmethanimine lies in its reactivity. The polarized C=N bond is highly susceptible to nucleophilic attack, making it a hub for generating diverse, biologically active scaffolds.
A. Modified Amino Acids & Metabolic Targets
The imine is frequently subjected to reductive amination (using reducing agents like NaBH(OAc)₃ or catalytic hydrogenation) to yield sterically hindered secondary amines. These secondary amines are critical intermediates in the synthesis of complex modified amino acids, such as EVT-12751702 . This specific compound is a highly complex amino acid derivative utilized in pharmaceutical development as a lead compound for targeting metabolic disorders and cancer . The structural complexity imparted by the cyclopentyl group allows these molecules to probe biological pathways involving amino acid metabolism with high specificity.
B. Janus Kinase (JAK) Inhibitors
In immunology and oncology, the cyclopentylmethylamine motif (derived from the reduction of our target imine) is a privileged pharmacophore. It is frequently integrated into heteroaryl-substituted pyrrolo[2,3-b]pyridines and pyrimidines. These scaffolds act as potent inhibitors of Janus kinases (JAK1/JAK2/JAK3), which are responsible for cytokine-dependent regulation of immune cell proliferation . By modulating the JAK/STAT signaling pathway, these APIs are essential for treating severe skin disorders, myeloid proliferative diseases, and autoimmune conditions.
C. CETP Inhibitors for Cardiovascular Disease
Derivatives of this imine are also utilized in the synthesis of substituted pyrimidine compounds that function as Cholesteryl Ester Transfer Protein (CETP) inhibitors . By inhibiting CETP, these drugs aim to raise HDL ("good") cholesterol levels and lower LDL ("bad") cholesterol, addressing critical cardiovascular risk factors.
Caption: Downstream synthetic pathways utilizing the imine as a core pharmacophore building block.
Analytical Validation
To ensure the integrity of the synthesized imine before downstream application, rigorous analytical validation is required:
-
¹H-NMR Spectroscopy: The defining feature of the successful condensation is the disappearance of the aldehyde proton (~9.5 ppm) and the emergence of the imine proton (CH=N). This proton typically appears as a distinct doublet (due to coupling with the adjacent cyclopentyl methine proton) in the 7.5–8.2 ppm region.
-
Mass Spectrometry (ESI-MS): Electrospray ionization will yield a strong [M+H]⁺ pseudo-molecular ion peak at m/z 188.1 , confirming the molecular weight of the desired product.
References
-
BenchChem. "(E)-N-Benzyl-1-cyclopentylmethanimine | High Purity". BenchChem Product Catalog.
-
LookChem. "Cas 872-53-7, Cyclopentanecarbaldehyde Reaction Conditions". LookChem Database.
-
EvitaChem. "2-[[3,5-bis[[[(1S,2S)-1-carboxy-2-methylbutyl]amino]methyl]phenyl]methylamino]-3-methylpentanoic acid (EVT-12751702)". EvitaChem Product Specifications.
-
Google Patents. "US7598257B2 - Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines as janus kinase inhibitors". United States Patent and Trademark Office.
-
Google Patents. "US7790737B2 - Substituted pyrimidine compounds and their utility as CETP inhibitors". United States Patent and Trademark Office.
